Cas no 2411243-34-8 (2-chloro-1-5-(propan-2-yl)-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-ylethan-1-one)

• Product Name: 2-chloro-1-5-(propan-2-yl)-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-ylethan-1-one
• CAS No: 2411243-34-8
• MF: C₁₄H₁₈ClN₃O
• MW: 279.765222072601
• CID: 5415688
• PubChem ID: 146108284
• Update Time: 2025-07-09

2-chloro-1-5-(propan-2-yl)-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2411243-34-8
• EN300-26617880
• 2-Chloro-1-(5-propan-2-yl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)ethanone
• Z2763281544
• 2-chloro-1-[5-(propan-2-yl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl]ethan-1-one
• N-​[5-​methyl-​1-​[2-​(6,​7,​8,​9-​tetrahydro-​5H-​1,​2,​4-​triazolo[4,​3-​a]​azepin-​3-​yl)​propyl]​-​1H-​pyrazol-​3-​yl]​-2-​Propenamide
• 2-chloro-1-5-(propan-2-yl)-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-ylethan-1-one

• Inchi： 1S/C14H18ClN3O/c1-8(2)14-16-7-10-11(17-14)5-9-3-4-12(10)18(9)13(19)6-15/h7-9,12H,3-6H2,1-2H3
• InChI Key： FNQLFXSFBPUBFC-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C3=CN=C(C(C)C)N=C3CC1CC2)=O

Computed Properties

• Exact Mass: 279.1138399g/mol
• Monoisotopic Mass: 279.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-chloro-1-5-(propan-2-yl)-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-ylethan-1-one

Compound CAS No. 2411243-34-8: 2-Chloro-1-(5-(propan-2-yl)-4,6,12-triazatricyclo[7.2.1.0²,⁷]dodeca-2,4,6-trien-12-yl)ethanone

Compound CAS No. 2411243-34-8, also known as 2-Chloro-1-(5-(propan-2-yl)-4,6,12-triazatricyclo[7.2.1.0²,⁷]dodeca-2,4,6-trien-12-yl)ethanone, is a complex organic compound with a unique tricyclic structure and functional groups that make it highly interesting for various applications in the field of organic chemistry and materials science.

The molecular structure of this compound is characterized by a triazatricyclo[7.2.1.0²,⁷]dodeca framework, which consists of three interconnected rings containing nitrogen atoms at specific positions. This arrangement provides the compound with exceptional stability and reactivity due to the conjugation effects within the aromatic system. The presence of a chlorine atom at position 2 and a propan-2-yl group at position 5 further enhances its chemical versatility.

Recent studies have highlighted the potential of this compound in drug design and catalysis due to its ability to act as a template for constructing bioactive molecules or as a catalyst in various organic reactions. For instance, researchers have explored its role in transition metal-catalyzed cross-coupling reactions, where its tricyclic structure facilitates efficient electron transfer and substrate binding.

In addition to its synthetic applications, this compound has shown promise in the development of functional materials such as coordination polymers and metalloporphyrins. Its ability to coordinate with metal ions makes it a valuable building block for constructing materials with tailored electronic and magnetic properties.

From an analytical standpoint, the compound's structure has been thoroughly investigated using advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its reactivity and stability under different conditions.

Furthermore, computational chemistry approaches have been employed to predict the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the compound exhibits significant π-electron delocalization within its tricyclic framework, which contributes to its high stability and reactivity in chemical transformations.

One of the most intriguing aspects of this compound is its potential in bioorganic chemistry. Preliminary experiments suggest that it may serve as a scaffold for designing molecules with anti-inflammatory or anticancer properties due to its ability to interact with key biological targets such as enzymes or receptors.

In conclusion, Compound CAS No. 2411243-34-8 represents a fascinating example of how complex molecular architectures can lead to versatile chemical functionalities. Its unique combination of structural features and reactivity makes it a valuable subject for further research across multiple disciplines.